Cas no 1841630-33-8 ((3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide)
(3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide
- EN300-1284436
- 1841630-33-8
- (3R)-3-Amino-3-(thiadiazol-4-yl)propanamide
- 1,2,3-Thiadiazole-4-propanamide, β-amino-, (βR)-
-
- Inchi: 1S/C5H8N4OS/c6-3(1-5(7)10)4-2-11-9-8-4/h2-3H,1,6H2,(H2,7,10)/t3-/m1/s1
- InChI Key: QIYGQZYODFHOOD-GSVOUGTGSA-N
- SMILES: S1C=C([C@@H](CC(N)=O)N)N=N1
Computed Properties
- Exact Mass: 172.04188206g/mol
- Monoisotopic Mass: 172.04188206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 123Ų
Experimental Properties
- Density: 1.436±0.06 g/cm3(Predicted)
- Boiling Point: 437.8±55.0 °C(Predicted)
- pka: 15.95±0.40(Predicted)
(3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1284436-1.0g |
(3R)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanamide |
1841630-33-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1284436-50mg |
(3R)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanamide |
1841630-33-8 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1284436-100mg |
(3R)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanamide |
1841630-33-8 | 100mg |
$993.0 | 2023-10-01 | ||
| Enamine | EN300-1284436-250mg |
(3R)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanamide |
1841630-33-8 | 250mg |
$1038.0 | 2023-10-01 | ||
| Enamine | EN300-1284436-500mg |
(3R)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanamide |
1841630-33-8 | 500mg |
$1084.0 | 2023-10-01 | ||
| Enamine | EN300-1284436-1000mg |
(3R)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanamide |
1841630-33-8 | 1000mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1284436-2500mg |
(3R)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanamide |
1841630-33-8 | 2500mg |
$2211.0 | 2023-10-01 | ||
| Enamine | EN300-1284436-5000mg |
(3R)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanamide |
1841630-33-8 | 5000mg |
$3273.0 | 2023-10-01 | ||
| Enamine | EN300-1284436-10000mg |
(3R)-3-amino-3-(1,2,3-thiadiazol-4-yl)propanamide |
1841630-33-8 | 10000mg |
$4852.0 | 2023-10-01 |
(3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on (3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide
Introduction to (3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide (CAS No. 1841630-33-8)
(3R-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number CAS No. 1841630-33-8, has garnered attention due to its potential applications in drug development and medicinal chemistry.
The molecular structure of (3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide incorporates a thiadiazole ring, which is a heterocyclic compound known for its broad spectrum of biological activities. Thiadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antiviral properties. The presence of the amino group in the propanamide moiety enhances the compound's reactivity and binding affinity to biological targets.
Recent research has highlighted the importance of stereoelectronic effects in drug design, particularly in the context of chiral compounds. The (3R) configuration of the amine group in (3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide plays a crucial role in determining its pharmacological activity. Studies have demonstrated that the stereochemistry of such compounds can significantly influence their interactions with biological receptors, leading to improved efficacy and reduced side effects.
In the realm of drug discovery, (3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Its structural features make it a promising candidate for further optimization through structure-based drug design approaches. Computational modeling and molecular dynamics simulations have been employed to understand the binding mechanisms of this compound with various biological targets.
The thiadiazole ring in (3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide is known to exhibit significant pharmacological activity due to its ability to modulate enzyme activity and receptor binding. For instance, derivatives of thiadiazole have shown promise in the treatment of neurological disorders by interacting with specific neurotransmitter receptors. The amine and carboxamide functionalities further enhance the compound's potential by allowing for hydrogen bonding interactions with biological targets.
Current research efforts are focused on synthesizing analogs of (3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide to explore new pharmacological profiles and improve drug-like properties such as solubility and bioavailability. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives, allowing researchers to fine-tune the structural features for optimal biological activity.
The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a building block for more complex molecules in materials science and agrochemicals. The versatility of (3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide lies in its ability to undergo various chemical transformations while retaining its core pharmacophoric features.
In conclusion, (3R-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide) represents a fascinating area of research with significant implications for drug development and medicinal chemistry. Its unique structural features and promising pharmacological activities make it a valuable compound for further investigation. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in future therapeutic strategies.
1841630-33-8 ((3R)-3-Amino-3-(1,2,3-thiadiazol-4-yl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)